4-[(isopropylamino)sulfonyl]-N-phenylbenzamide

• IUPAC Name: N-phenyl-4-(propan-2-ylsulfamoyl)benzamide
• InChI: InChI=1S/C16H18N2O3S/c1-12(2)18-22(20,21)15-10-8-13(9-11-15)16(19)17-14-6-4-3-5-7-14/h3-12,18H,1-2H3,(H,17,19)
• InChI Key: NEDUIYBHSQCHPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

4-[(isopropylamino)sulfonyl]-N-phenylbenzamide, also known as PSB-1115, is a chemical compound that belongs to the class of sulfonylureas. It has been studied extensively for its potential applications in scientific research, particularly in the field of diabetes and obesity.

Mechanism of Action

4-[(isopropylamino)sulfonyl]-N-phenylbenzamide works by inhibiting the activity of ATP-sensitive potassium channels in pancreatic beta cells. This leads to an increase in insulin secretion from the beta cells, which in turn leads to a decrease in blood glucose levels.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. It has also been shown to reduce liver fat accumulation and improve liver function in animal models of non-alcoholic fatty liver disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(isopropylamino)sulfonyl]-N-phenylbenzamide in lab experiments is its specificity for ATP-sensitive potassium channels in pancreatic beta cells. This allows for more precise control over insulin secretion and glucose metabolism. However, one limitation of using this compound is its potential toxicity and side effects, which may limit its use in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 4-[(isopropylamino)sulfonyl]-N-phenylbenzamide. One area of interest is its potential use as a therapeutic agent for the treatment of metabolic disorders, such as diabetes and obesity. Another area of interest is its potential use as a tool for studying the role of ATP-sensitive potassium channels in glucose metabolism and insulin secretion. Additionally, further research is needed to better understand the potential toxicity and side effects of this compound, as well as its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of 4-[(isopropylamino)sulfonyl]-N-phenylbenzamide involves the reaction of N-phenylbenzamide with isopropylamine and sulfonyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified by column chromatography.

Scientific Research Applications

4-[(isopropylamino)sulfonyl]-N-phenylbenzamide has been studied for its potential applications in scientific research, particularly in the field of diabetes and obesity. It has been shown to have a beneficial effect on glucose metabolism and insulin sensitivity in animal models of diabetes and obesity. It has also been studied for its potential use as a therapeutic agent for the treatment of other metabolic disorders, such as non-alcoholic fatty liver disease.